N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide

• IUPAC Name: N-(2,3-dimethylphenyl)-3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanamide
• InChI: InChI=1S/C19H20N2OS2/c1-12-6-4-7-15(13(12)2)21-18(22)10-9-17-19(20-14(3)24-17)16-8-5-11-23-16/h4-8,11H,9-10H2,1-3H3,(H,21,22)
• InChI Key: XBFFNKQURVZXBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CCC2=C(N=C(S2)C)C3=CC=CS3)C
• Molecular Formula: C19H20N2OS2
• Molecular Weight: 356.5 g/mol

Description

N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide, also known as DMPT, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. DMPT is a thiazole-based compound that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide is not fully understood, but it is thought to act by modulating various signaling pathways in cells. Studies have suggested that N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide may activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in regulating cellular metabolism and energy balance.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide can induce apoptosis (programmed cell death) in cancer cells, and can also inhibit the production of pro-inflammatory cytokines in immune cells.
In vivo studies have shown that N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide can improve glucose metabolism and insulin sensitivity in animal models of diabetes. N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide has also been found to enhance the growth and development of plants, and to improve feed efficiency and growth in livestock.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide in lab experiments is its relatively low cost and ease of synthesis. N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide is also stable under a range of conditions, making it a useful tool for studying various cellular processes.
However, one limitation of using N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide is its potential toxicity. Studies have shown that high doses of N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide can cause liver damage and other adverse effects in animals. It is therefore important to use caution when working with N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide, and to follow appropriate safety protocols.

Future Directions

There are many potential future directions for research on N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide. One area of interest is in the development of new drugs based on the structure of N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide, which could have applications in the treatment of various diseases.
Another area of interest is in the use of N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide as a tool for studying cellular metabolism and energy balance. N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide has been found to activate the AMPK pathway, which plays a key role in regulating these processes.
Overall, N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide is a promising compound with a range of potential applications in scientific research. Further studies are needed to fully understand its mechanism of action and to explore its potential therapeutic uses.

Scientific Research Applications

N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide has been found to have a range of potential applications in scientific research. One area of interest is in the field of agriculture, where N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide has been shown to enhance the growth and development of plants. Studies have also investigated the use of N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide as a feed additive for livestock, with promising results in terms of improved growth and feed efficiency.
Another area of interest is in the field of medicine, where N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide has been found to exhibit anti-inflammatory and anti-cancer properties. Studies have also investigated the potential use of N-(2,3-dimethylphenyl)-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide in the treatment of neurological disorders, such as Alzheimer's disease.